Cas no 109892-69-5 (1H-Imidazole, 4-bromo-5-methyl-2-phenyl-)
109892-69-5 structure
Product Name:1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
CAS No:109892-69-5
MF:C10H9BrN2
MW:237.095861196518
CID:1189329
PubChem ID:71335007
Update Time:2025-04-20
1H-Imidazole, 4-bromo-5-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
- 4-bromo-5-methyl-2-phenyl-1H-imidazole
- 109892-69-5
- DTXSID00763042
-
- Inchi: 1S/C10H9BrN2/c1-7-9(11)13-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
- InChI Key: PXFZDXHZFPPTAO-UHFFFAOYSA-N
- SMILES: BrC1=C(C)NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 235.99497
- Monoisotopic Mass: 235.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Imidazole, 4-bromo-5-methyl-2-phenyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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